![molecular formula C9H11N3O2S B1433433 2-hydroxy-N-[(phenylcarbamothioyl)amino]acetamide CAS No. 1803570-47-9](/img/structure/B1433433.png)
2-hydroxy-N-[(phenylcarbamothioyl)amino]acetamide
Overview
Description
Scientific Research Applications
Synthesis and Drug Development
2-Hydroxy-N-[(phenylcarbamothioyl)amino]acetamide has been explored in the synthesis of various compounds. For instance, it is an intermediate in the natural synthesis of antimalarial drugs. A study by Magadum and Yadav (2018) detailed the chemoselective monoacetylation of the amino group of 2-aminophenol to N-(2-hydroxyphenyl)acetamide, emphasizing its role in drug development (Magadum & Yadav, 2018).
Anti-Inflammatory Properties
Research has investigated the anti-inflammatory properties of derivatives of this compound. A study by Jawed et al. (2010) on N-(2-hydroxy phenyl) acetamide showed significant anti-arthritic and anti-inflammatory activities in adjuvant-induced arthritis in rats, suggesting its potential therapeutic applications (Jawed, Shah, Jamall, & Simjee, 2010).
Antimalarial Activity
In the context of antimalarial research, Werbel et al. (1986) synthesized a series of compounds from substituted phenyl analogs, including N-[5-[(alkylamino)methyl]-6-hydroxy[1,1'-biphenyl]-3-yl]acetamides, to study their antimalarial potency. This research underscores the significance of this compound derivatives in developing new antimalarial agents (Werbel, Cook, Elslager, Hung, Johnson, Kesten, Mcnamara, Ortwine, & Worth, 1986).
Anticonvulsant Applications
The compound has also been evaluated for its anticonvulsant properties. A study by Camerman et al. (2005) on 2-acetamido-N-benzyl-2-(methoxyamino)acetamides highlighted its potential in treating seizures. The crystal structure analysis provided insights into the molecular features likely responsible for its anticonvulsant activities (Camerman, Hempel, Mastropaolo, & Camerman, 2005).
Safety and Hazards
This compound has several safety precautions associated with it. For example, it should be handled under inert gas and protected from moisture . It should be kept away from heat, sparks, open flames, and hot surfaces . It should not be allowed to come into contact with air or water due to the risk of violent reaction and possible flash fire .
properties
IUPAC Name |
1-[(2-hydroxyacetyl)amino]-3-phenylthiourea |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H11N3O2S/c13-6-8(14)11-12-9(15)10-7-4-2-1-3-5-7/h1-5,13H,6H2,(H,11,14)(H2,10,12,15) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WXNBTTKSFRZHAR-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)NC(=S)NNC(=O)CO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H11N3O2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
225.27 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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